Cas no 1001519-00-1 (methyl 2-({4-methyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate)
Methyl 2-({4-methyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate is a heterocyclic compound featuring a 1,2,4-triazole core functionalized with a pyrazole moiety and a methylthioacetate group. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research. The presence of both triazole and pyrazole rings enhances its potential as a pharmacophore, offering opportunities for further derivatization. The methylthioacetate group provides a reactive handle for additional modifications. Its well-defined molecular architecture makes it suitable for studying structure-activity relationships in biologically active compounds. The compound is typically handled under controlled conditions due to its reactive functional groups.
1001519-00-1 structure
Product Name:methyl 2-({4-methyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate
CAS No:1001519-00-1
MF:C11H15N5O2S
MW:281.334100008011
MDL:MFCD05666881
CID:3059669
PubChem ID:7018543
Update Time:2025-06-07
methyl 2-({4-methyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- <br>Methyl 2-((4-methyl-5-((3-methyl-1H-pyrazol-1-yl)methyl)-4H-1,2,4-triazol-3 -yl)thio)acetate
- methyl 2-({4-methyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate
- STK303834
- [4-methyl-5-(3-methyl-pyrazol-1-ylmethyl)-4 h-[1,2,4]triazol-3-ylsulfanyl]-acetic acid methyl ester
- Methyl 2-((4-methyl-5-((3-methyl-1H-pyrazol-1-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate
- methyl ({4-methyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetate
- BBL038384
- [4-methyl-5-(3-methyl-pyrazol-1-ylmethyl)-4h-[1,2,4]triazol-3-ylsulfanyl]-acetic acid methyl ester
- [4-Methyl-5-(3-methyl-pyrazol-1-ylmethyl)-4H-[1, 2,4]triazol-3-ylsulfanyl]-acetic acid methyl ester
- METHYL ({4-METHYL-5-[(3-METHYL-1H-PYRAZOL-1-YL)METHYL]-4H-1,2,4-TRIAZOL-3-YL}THIO)ACETATE
- EN300-230010
- Methyl2-((4-methyl-5-((3-methyl-1H-pyrazol-1-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate
- AKOS000311467
- 1001519-00-1
- methyl 2-[[4-methyl-5-[(3-methylpyrazol-1-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
- methyl 2-({4-methyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetate
- METHYL 2-({4-METHYL-5-[(3-METHYLPYRAZOL-1-YL)METHYL]-1,2,4-TRIAZOL-3-YL}SULFANYL)ACETATE
-
- MDL: MFCD05666881
- Inchi: 1S/C11H15N5O2S/c1-8-4-5-16(14-8)6-9-12-13-11(15(9)2)19-7-10(17)18-3/h4-5H,6-7H2,1-3H3
- InChI Key: SCLBGNHVKAWUDF-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC)C1=NN=C(CN2C=CC(C)=N2)N1C
Computed Properties
- Exact Mass: 281.09464591Da
- Monoisotopic Mass: 281.09464591Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 100Ų
methyl 2-({4-methyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483082-1g |
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1001519-00-1 | 97% | 1g |
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4-Methyl-5-(3-methyl-pyrazol-1-ylmethyl)-4 H -[1,2,4]triazol-3-ylsulfanyl]-acetic acid methyl ester |
1001519-00-1 | 250mg |
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1001519-00-1 | 5g |
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methyl 2-({4-methyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetate |
1001519-00-1 | 95% | 0.05g |
$112.0 | 2024-06-20 | |
| Enamine | EN300-230010-0.1g |
methyl 2-({4-methyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetate |
1001519-00-1 | 95% | 0.1g |
$167.0 | 2024-06-20 | |
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methyl 2-({4-methyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetate |
1001519-00-1 | 95% | 0.25g |
$238.0 | 2024-06-20 | |
| Enamine | EN300-230010-0.5g |
methyl 2-({4-methyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetate |
1001519-00-1 | 95% | 0.5g |
$376.0 | 2024-06-20 | |
| Enamine | EN300-230010-1.0g |
methyl 2-({4-methyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetate |
1001519-00-1 | 95% | 1.0g |
$482.0 | 2024-06-20 | |
| Enamine | EN300-230010-2.5g |
methyl 2-({4-methyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetate |
1001519-00-1 | 95% | 2.5g |
$781.0 | 2024-06-20 |
methyl 2-({4-methyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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